molecular formula C12H12N2O6 B8323222 Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate

Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate

Cat. No. B8323222
M. Wt: 280.23 g/mol
InChI Key: FPPYTZQOSZTPSM-UHFFFAOYSA-N
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Description

Methyl 4-(morpholin-3-on-4-yl)-3-nitro-benzoate is a useful research compound. Its molecular formula is C12H12N2O6 and its molecular weight is 280.23 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H12N2O6

Molecular Weight

280.23 g/mol

IUPAC Name

methyl 3-nitro-4-(3-oxomorpholin-4-yl)benzoate

InChI

InChI=1S/C12H12N2O6/c1-19-12(16)8-2-3-9(10(6-8)14(17)18)13-4-5-20-7-11(13)15/h2-3,6H,4-5,7H2,1H3

InChI Key

FPPYTZQOSZTPSM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)N2CCOCC2=O)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

1.00 g (3.85 mmol) methyl 4-bromo-3-nitro-benzoate are dissolved in 6 ml dioxane with 389 mg (3.85 mmol) morpholin-3-one under a nitrogen atmosphere and 36.6 mg (40 μmol) tris-(dibenzylideneacetone)-dipalladium(0), 67.1 mg (116 μmol) xantphos and 1.75 g (5.38 mmol) caesium carbonate are added. Under a nitrogen atmosphere and with stirring, the reaction mixture is heated to 95° C. for 16 hours. Then it is filtered, the solution is evaporated down i. vac. and evaporated with ether. The residue is further reacted without any more purification. Yield: 1.31 g (quantitative)
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1 g
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reactant
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389 mg
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reactant
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6 mL
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solvent
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[Compound]
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tris-(dibenzylideneacetone) dipalladium(0)
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36.6 mg
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reactant
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67.1 mg
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reactant
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1.75 g
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reactant
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Synthesis routes and methods II

Procedure details

1.00 g (3.85 mmol) methyl 4-bromo-3-nitro-benzoate are dissolved in 6 ml dioxane with 389 mg (3.85 mmol) morpholin-3-one under a nitrogen atmosphere and 36.6 mg (40 μmol) tris-(dibenzylideneacetone)-dipalladium (0), 67.1 mg (116 μmol) xantphos and 1.75 g (5.38 mmol) caesium carbonate are added. Under a nitrogen atmosphere and with stirring, the reaction mixture is heated to 95° C. for 16 hours. Then it is filtered, the solution is evaporated down i. vac. and evaporated with ether. The residue is further reacted without any more purification. Yield: 1.31 g (quantitative)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
389 mg
Type
reactant
Reaction Step One
Quantity
6 mL
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solvent
Reaction Step One
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67.1 mg
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reactant
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1.75 g
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reactant
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36.6 mg
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catalyst
Reaction Step Two

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